Cas no 1487129-22-5 (3-Pyrrolidineacetic acid, α-methyl-1-(phenylmethyl)-)

• Product Name: 3-Pyrrolidineacetic acid, α-methyl-1-(phenylmethyl)-
• CAS No: 1487129-22-5
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 6101594
• PubChem ID: 79730012
• Update Time: 2025-07-19

3-Pyrrolidineacetic acid, α-methyl-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidineacetic acid, α-methyl-1-(phenylmethyl)-
• 1487129-22-5
• EN300-783142
• 2-(1-BENZYLPYRROLIDIN-3-YL)PROPANOICACID
• CS-0275668
• 2-(1-BENZYLPYRROLIDIN-3-YL)PROPANOIC ACID
• AKOS018287544

• Inchi： 1S/C14H19NO2/c1-11(14(16)17)13-7-8-15(10-13)9-12-5-3-2-4-6-12/h2-6,11,13H,7-10H2,1H3,(H,16,17)
• InChI Key： HBRSSCLTCVYAAK-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)N1CCC(C(C)C(=O)O)C1

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.139±0.06 g/cm3(Predicted)
• Boiling Point: 369.3±15.0 °C(Predicted)
• pka: 4.44±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 3-Pyrrolidineacetic acid, α-methyl-1-(phenylmethyl)-

Comprehensive Overview of 3-Pyrrolidineacetic acid, α-methyl-1-(phenylmethyl)- (CAS No. 1487129-22-5)

3-Pyrrolidineacetic acid, α-methyl-1-(phenylmethyl)- (CAS No. 1487129-22-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, belongs to the class of pyrrolidine derivatives, which are widely explored for their potential applications in drug discovery and material science. The presence of both α-methyl and phenylmethyl substituents in its structure makes it a unique candidate for studying stereochemistry and bioactivity.

In recent years, the demand for pyrrolidine-based compounds has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in CAS No. 1487129-22-5 for its potential role as a building block in the synthesis of bioactive molecules. Its structural features, such as the acetic acid moiety and the phenylmethyl group, contribute to its ability to interact with biological targets, making it a valuable tool in the development of new therapeutics.

The compound's relevance extends to the field of peptide mimetics, where it is used to mimic the structure and function of natural peptides. This application is particularly important in the design of enzyme inhibitors and receptor modulators, which are critical in treating diseases like cancer and metabolic disorders. Additionally, the α-methyl substitution enhances the compound's metabolic stability, a property highly sought after in drug development.

From a synthetic perspective, 3-Pyrrolidineacetic acid, α-methyl-1-(phenylmethyl)- is often synthesized via multi-step organic reactions, including alkylation and carboxylation processes. Its purity and yield are crucial for ensuring its effectiveness in downstream applications. Advanced analytical techniques such as HPLC and NMR spectroscopy are employed to characterize and validate the compound, ensuring it meets the stringent requirements of pharmaceutical research.

One of the trending topics in the scientific community is the exploration of sustainable synthesis methods for complex organic molecules like CAS No. 1487129-22-5. Researchers are increasingly focusing on green chemistry approaches to minimize environmental impact while maintaining high efficiency. This aligns with the growing consumer and regulatory demand for eco-friendly chemical processes.

Another area of interest is the compound's potential in neurological research. Given the structural similarity of pyrrolidine derivatives to neurotransmitters, there is ongoing investigation into their use for targeting central nervous system (CNS) disorders. This has led to a surge in searches for terms like "pyrrolidine CNS applications" and "α-methyl acetic acid derivatives," reflecting the compound's growing prominence in neuroscience.

In summary, 3-Pyrrolidineacetic acid, α-methyl-1-(phenylmethyl)- (CAS No. 1487129-22-5) is a compound of high scientific and industrial value. Its unique structure and diverse applications make it a focal point in modern chemistry and pharmacology. As research continues to uncover its potential, this compound is poised to play a pivotal role in advancing both therapeutic development and sustainable chemistry.